Cas no 1338685-03-2 (3-Allyl-4-methylaniline)

• Product Name: 3-Allyl-4-methylaniline
• CAS No: 1338685-03-2
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 1095133
• PubChem ID: 67451019
• Update Time: 2025-06-25

3-Allyl-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Allyl-4-methylaniline
• 4-methyl-3-prop-2-enylaniline
• SCHEMBL2555304
• 1338685-03-2
• 4-methyl-3-(prop-2-en-1-yl)aniline
• SFKWQTZYJYSUFI-UHFFFAOYSA-N

• Inchi： 1S/C10H13N/c1-3-4-9-7-10(11)6-5-8(9)2/h3,5-7H,1,4,11H2,2H3
• InChI Key： SFKWQTZYJYSUFI-UHFFFAOYSA-N
• SMILES： NC1C=CC(C)=C(C=1)CC=C

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-Allyl-4-methylaniline

Professional Introduction to 3-Allyl-4-methylaniline (CAS No. 1338685-03-2)

3-Allyl-4-methylaniline, with the chemical identifier CAS No. 1338685-03-2, is a significant compound in the realm of pharmaceutical and chemical research. This aromatic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, featuring an allyl group and a methyl substituent on an aniline backbone, makes it a versatile intermediate in synthetic chemistry.

The synthesis of 3-Allyl-4-methylaniline involves meticulous chemical processes that highlight the compound's reactivity and utility. The presence of the allyl group enhances its ability to participate in various organic reactions, including addition and substitution reactions, which are pivotal in constructing more complex molecular frameworks. This characteristic has positioned it as a valuable building block in the synthesis of pharmacologically active molecules.

In recent years, the pharmaceutical industry has shown increasing interest in aromatic amines due to their role as key intermediates in the development of drugs targeting various diseases. 3-Allyl-4-methylaniline is no exception, as it has been explored in several research studies for its potential therapeutic applications. Its structural features suggest that it may be conducive in the development of novel compounds with antimicrobial, anti-inflammatory, or even anticancer properties.

One of the most compelling aspects of 3-Allyl-4-methylaniline is its versatility in medicinal chemistry. Researchers have leveraged its chemical properties to design derivatives with enhanced biological activity. For instance, modifications at the allyl or methyl positions can lead to compounds with improved solubility, bioavailability, or target specificity. This adaptability makes it an attractive candidate for further exploration in drug discovery programs.

The latest advancements in computational chemistry have also contributed to a deeper understanding of 3-Allyl-4-methylaniline's reactivity and potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets, offering a predictive framework for designing more effective drug candidates. These computational approaches are increasingly being integrated into traditional experimental methodologies, streamlining the drug development process.

In addition to its pharmaceutical potential, 3-Allyl-4-methylaniline has been investigated for its role in materials science. Its aromatic structure and functional groups make it a candidate for developing advanced materials with specific electronic or optical properties. For example, researchers have explored its use in organic semiconductors and light-emitting diodes (OLEDs), where such compounds can contribute to improved device performance.

The environmental impact of synthesizing and utilizing 3-Allyl-4-methylaniline is another area of growing interest. Sustainable chemistry principles are being applied to optimize synthetic routes, minimizing waste and reducing energy consumption. Green chemistry approaches aim to make the production of such compounds more environmentally friendly while maintaining high yields and purity standards.

The future prospects for 3-Allyl-4-methylaniline are promising, with ongoing research expected to uncover new applications and refine existing ones. As the demand for innovative pharmaceuticals and advanced materials continues to rise, compounds like this will play a crucial role in meeting these challenges. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into real-world solutions.

In conclusion, CAS No. 1338685-03-2, corresponding to 3-Allyl-4-methylaniline, represents a compound of considerable interest in modern chemistry and pharmaceutical science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop new drugs and materials. With continued innovation and interdisciplinary collaboration, the potential applications of this compound are likely to expand further, contributing significantly to advancements in medicine and technology.